Cas no 147396-02-9 (ligupurpuroside B)
ligupurpuroside B structure
Product Name:ligupurpuroside B
CAS No:147396-02-9
MF:C35H46O17
MW:738.729552745819
CID:182567
PubChem ID:10101498
Update Time:2025-04-19
ligupurpuroside B Chemical and Physical Properties
Names and Identifiers
-
- Ligupurpuroside B
- b-D-Glucopyranoside,2-(4-hydroxyphenyl)ethyl O-6-deoxy-a-L-mannopyranosyl-(1®
- β-D-Glucopyranoside, 2-(4-hydroxyphenyl)ethyl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-6-deoxy-α-L-mannopyranosyl-(1→3)-, 4-[(2E)-3-(4-hydroxyphenyl)-2-propenoate]
- 3)-, 4-[(2E)-3-(4-hydroxyphenyl)-2-propenoate] (9CI)
- 3)-, 4-[3-(4-hydroxyphenyl)-2-propenoate], (E)-
- 4)-O-6-deoxy-a-L-mannopyranosyl-(1®
- trans-Ligupurpuroside B
- b-D-Glucopyranoside,2-(4-hydroxyphenyl)ethyl O-6-deoxy-a-L-mannopyranosyl-(1®
- cis- Ligupurpuroside B
- [4-[3,4-Dihydroxy-6-methyl-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-5-hydroxy-2-(hydro
- [(2R,3R,4R,5R,6R)-4-[(2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(hydroxymethyl)-6-[2-(4-hydroxyphenyl)ethoxy]oxan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
- CHEMBL443461
- 147396-02-9
- LigupurpurosideB
- ((2R,3R,4R,5R,6R)-4-((2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl)oxy-5-hydroxy-2-(hydroxymethyl)-6-(2-(4-hydroxyphenyl)ethoxy)oxan-3-yl) (E)-3-(4-hydroxyphenyl)prop-2-enoate
- (2R,3R,4R,5S,6S)-4-(((2S,3R,4R,5R,6R)-3,4-dihydroxy-6-methyl-5-(((2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy)oxan-2-yl)oxy)-5-hydroxy-2-(hydroxymethyl)-6-(2-(4-hydroxyphenyl)ethoxy)oxan-3-yl 3-(4-hydroxyphenyl)prop-2-enoic acid
- DA-54923
- (2R,3R,4R,5S,6S)-4-{[(2S,3R,4R,5R,6R)-3,4-dihydroxy-6-methyl-5-{[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-5-hydroxy-2-(hydroxymethyl)-6-[2-(4-hydroxyphenyl)ethoxy]oxan-3-yl 3-(4-hydroxyphenyl)prop-2-enoic acid
- ligupurpuroside B
-
- Inchi: 1S/C35H46O17/c1-16-24(40)25(41)27(43)34(47-16)51-30-17(2)48-35(28(44)26(30)42)52-32-29(45)33(46-14-13-19-5-10-21(38)11-6-19)49-22(15-36)31(32)50-23(39)12-7-18-3-8-20(37)9-4-18/h3-12,16-17,22,24-38,40-45H,13-15H2,1-2H3/b12-7+/t16-,17-,22+,24-,25+,26-,27+,28+,29+,30-,31+,32+,33+,34-,35-/m0/s1
- InChI Key: FNUMFJHHCJMAHD-CJEBOOSQSA-N
- SMILES: O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)[C@@H]1[C@H]([C@H](OCCC2C=CC(=CC=2)O)O[C@H](CO)[C@H]1OC(/C=C/C1C=CC(=CC=1)O)=O)O
Computed Properties
- Exact Mass: 738.27400
- Monoisotopic Mass: 738.27349999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 52
- Rotatable Bond Count: 13
- Complexity: 1130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 264
Experimental Properties
- Color/Form: Powder
- Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 961.5±65.0 °C at 760 mmHg
- Flash Point: 297.9±27.8 °C
- Solubility: Very slightly soluble (0.65 g/l) (25 º C),
- PSA: 263.75000
- LogP: -1.57530
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
ligupurpuroside B Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
ligupurpuroside B Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N2088-1mg |
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147396-02-9 | 1mg |
¥1900 | 2022-08-31 | ||
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| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1869-5 mg |
Ligupurpuroside B |
147396-02-9 | 5mg |
¥5175.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L68340-10mg |
β-D-Glucopyranoside, 2-(4-hydroxyphenyl)ethyl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-6-deoxy-α-L-mannopyranosyl-(1→3)-, 4-[(2E)-3-(4-hydroxyphenyl)-2-propenoate] |
147396-02-9 | 10mg |
¥2358.0 | 2021-09-09 | ||
| ChemScence | CS-0018593-1mg |
Ligupurpuroside B |
147396-02-9 | 1mg |
$190.0 | 2022-04-27 | ||
| ChemScence | CS-0018593-5mg |
Ligupurpuroside B |
147396-02-9 | 5mg |
$571.0 | 2022-04-27 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP0860-5mg |
Ligupurpuroside B |
147396-02-9 | 93% | 5mg |
$250 | 2023-09-20 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57164-1mg |
Ligupurpuroside B |
147396-02-9 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57164-5mg |
Ligupurpuroside B |
147396-02-9 | 98% | 5mg |
¥0.00 | 2023-09-07 |
ligupurpuroside B Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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